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Compound of Interest

Compound Name: TMS-Imidazole

Cat. No.: B8540853 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data, handling precautions, and detailed

experimental protocols for N-(Trimethylsilyl)imidazole (TMS-Imidazole, TMSIM), a versatile

and highly reactive silylating agent. Adherence to the following procedures is critical for

ensuring laboratory safety and experimental success.

Chemical and Physical Properties
N-(Trimethylsilyl)imidazole, with CAS number 18156-74-6, is a colorless to light yellow,

moisture-sensitive liquid.[1][2] It is a powerful silylating agent for hydroxyl groups and is widely

used in organic synthesis and derivatization for gas chromatography.[2][3][4]
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Property Value Source(s)

Molecular Formula C₆H₁₂N₂Si [1][5]

Molecular Weight 140.26 g/mol [2][6]

Appearance
Colorless to light yellow

transparent liquid
[1][2]

Boiling Point 93-94 °C at 14 mmHg [1][7]

Melting Point -42 °C [1][8]

Flash Point 6 °C (42.8 °F) - Closed Cup [1][6]

Density 0.956 g/cm³ at 25 °C [4][6]

Refractive Index n20/D 1.475 [1][6]

Solubility

Decomposes in water. Soluble

in chloroform and other

organic solvents.

[8]

Vapor Pressure 0.203 mmHg at 25°C [8]

Hazard Identification and Safety Precautions
TMS-Imidazole is a hazardous substance that requires careful handling in a controlled

environment. It is classified as a highly flammable liquid and vapor, is harmful if swallowed,

causes skin irritation and serious eye irritation, and may cause respiratory irritation.[5][6] Some

sources indicate it may cause severe skin burns and eye damage and is suspected of

damaging an unborn child.[4][9]

GHS Hazard Classification:
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Hazard Class Category Hazard Statement

Flammable Liquids 2
H225: Highly flammable liquid

and vapor.

Acute Toxicity, Oral 4 H302: Harmful if swallowed.

Skin Corrosion/Irritation 1C / 2

H314: Causes severe skin

burns and eye damage. /

H315: Causes skin irritation.

Serious Eye Damage/Irritation 1 / 2A

H318: Causes serious eye

damage. / H319: Causes

serious eye irritation.

Reproductive Toxicity 1B
H360D: May damage the

unborn child.

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation.

Note: Classifications can vary slightly between suppliers.[2][5][6]

Handling and Storage
Handling: Handle only in a well-ventilated area, preferably in a chemical fume hood.[10][11]

Wear appropriate personal protective equipment (PPE) as detailed in Section 3. Keep away

from heat, sparks, open flames, and other ignition sources.[4][5] Use non-sparking tools and

take precautionary measures against static discharge.[5][12] Ground and bond containers

when transferring material.[12] Avoid contact with skin, eyes, and clothing, and do not

breathe vapors.[10][12]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place suitable

for flammable liquids.[5][13] The recommended storage temperature is often between 2-8°C.

[6][8] The material is moisture-sensitive and should be stored under an inert atmosphere

(e.g., nitrogen).[10][14] Incompatible materials include water, moisture, acids, alcohols, and

strong oxidizing agents.[8][12][13]
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Personal Protective Equipment (PPE) and
Emergency Procedures
Recommended Personal Protective Equipment
A systematic approach to PPE is mandatory when working with TMS-Imidazole.
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Preparation Phase

PPE Donning Sequence

Handling Phase

Post-Handling

Review Safety Data Sheet (SDS)

Locate Safety Shower
& Eyewash Station

Wear Flame-Retardant
Lab Coat

Proceed to Don PPE

Ensure Fume Hood
is Operational

Don Neoprene or
Nitrile Rubber Gloves

Wear Chemical Safety Goggles
& Face Shield

Use NIOSH-certified Respirator
(Organic Vapor/Amine Cartridge)

if ventilation is inadequate

Handle TMS-Imidazole
Inside Fume Hood

Ready for Handling

Clean Work Area

After Use

Doff PPE in Reverse Order

Wash Hands Thoroughly
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1. Reaction Setup
- Dry glassware under vacuum/heat

- Add alcohol (1.0 equiv) & solvent (e.g., DCM)
- Establish inert atmosphere (N₂)

2. Reagent Addition
- Add TMS-Imidazole (1.5-2.0 equiv)

- Add dropwise via syringe at 0 °C to RT

Once inert atmosphere is stable

3. Reaction
- Stir at room temperature

- Monitor by TLC or GC/MS

Allow to warm to RT

4. Aqueous Workup
- Quench with saturated aq. NaHCO₃

- Separate organic layer
- Wash with brine

Upon completion (typically 1-12h)

5. Isolation & Purification
- Dry organic layer (e.g., MgSO₄)
- Filter and concentrate in vacuo

- Purify via column chromatography if needed

Pure Silyl Ether Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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